N-(3-ethynyl-4-methylphenyl)-2-methoxy-N-methylpyrimidin-4-amine
Overview
Description
“N-(3-ethynyl-4-methylphenyl)-2-methoxy-N-methylpyrimidin-4-amine” is a methylated analog of erlotinib . Erlotinib is a tyrosine kinase inhibitor that acts on the epidermal growth factor receptor (EGFR), inhibiting EGFR-associated kinase activity . It binds to the EGF-activated receptor, with the phenyl group at one end sequestered in a hydrophobic pocket of the kinase domain .
Molecular Structure Analysis
The molecular formula of this compound is C23H25N3O4 . The InChI Code is InChI=1S/C23H25N3O4/c1-5-17-12-18 (7-6-16 (17)2)26-23-19-13-21 (29-10-8-27-3)22 (30-11-9-28-4)14-20 (19)24-15-25-23/h1,6-7,12-15H,8-11H2,2-4H3, (H,24,25,26) .Physical And Chemical Properties Analysis
This compound is a crystalline solid . It is soluble in DMF (50 mg/ml), DMSO (25 mg/ml), and ethanol (0.25 mg/ml) . The compound has a formula weight of 407.5 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3-ethynyl-4-methylphenyl)-2-methoxy-N-methylpyrimidin-4-amine involves the reaction of 3-ethynyl-4-methylphenylamine with 2-methoxy-N-methylpyrimidin-4-amine in the presence of a suitable coupling agent.", "Starting Materials": [ "3-ethynyl-4-methylphenylamine", "2-methoxy-N-methylpyrimidin-4-amine", "Coupling agent" ], "Reaction": [ "Step 1: Dissolve 3-ethynyl-4-methylphenylamine and 2-methoxy-N-methylpyrimidin-4-amine in a suitable solvent.", "Step 2: Add a coupling agent to the reaction mixture and stir for a suitable time period.", "Step 3: Isolate the product by filtration or other suitable means.", "Step 4: Purify the product by recrystallization or other suitable means." ] } | |
CAS RN |
2377032-61-4 |
Product Name |
N-(3-ethynyl-4-methylphenyl)-2-methoxy-N-methylpyrimidin-4-amine |
Molecular Formula |
C15H15N3O |
Molecular Weight |
253.3 |
Purity |
95 |
Origin of Product |
United States |
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